2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide

• Molecular Formula: C13H15ClN2O2
• Molecular Weight: 266.72 g/mol
• SMILES: C1CC1NC(=O)C2=CC=CC=C2NC(=O)CCCl
• InChI: InChI=1S/C13H15ClN2O2/c14-8-7-12(17)16-11-4-2-1-3-10(11)13(18)15-9-5-6-9/h1-4,9H,5-8H2,(H,15,18)(H,16,17)
• InChIKey: TXSSUOVDJSDRFN-UHFFFAOYSA-N

2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide Overview

2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide (C₁₃H₁₅ClN₂O₂, MW 266.72 g/mol) is a synthetic organic compound belonging to the N-cyclopropyl benzamide class, characterized by a benzamide core bearing both a 3-chloropropanoyl substituent and an N-cyclopropyl amide group . Its structure incorporates a cyclopropyl moiety known to influence conformational rigidity and metabolic stability, while the terminal chlorine of the 3-chloropropanoyl group provides a reactive handle for further derivatization via nucleophilic substitution, making it a valuable intermediate in medicinal chemistry . The compound is commercially available from several reputable suppliers with a typical purity of ≥95%, designated for research use only .

Synthetic handle

3-Chloropropanoyl group enables nucleophilic derivatization for library synthesis.

Kinase scaffold

N-Cyclopropylbenzamide motif reported in RIPK2 and p38 MAPK inhibitor chemotypes.

Permeability profile

Favorable lipophilicity and TPSA suggest utility for cell-permeable probe design.

Inadequacy of Simpler Benzamide Analogs

Substituting 2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide with closely related analogs like 2-[(3-chloropropanoyl)amino]benzamide (lacking the N-cyclopropyl group) or unsubstituted N-cyclopropylbenzamide fundamentally alters the compound's physicochemical profile and biological behavior. The N-cyclopropyl substituent significantly increases lipophilicity (clogP 1.96 vs. 0.86 for the non-cyclopropyl analog) [1], which directly impacts membrane permeability, protein binding, and in vivo distribution. Additionally, the cyclopropyl group restricts conformational freedom and can enhance metabolic stability compared to simple alkyl amides [2]. Furthermore, N-cyclopropyl benzamides have been specifically disclosed as privileged scaffolds in patent literature for targeting kinases such as RIPK2 and p38 MAPK [3][4], indicating that this structural motif is critical for engaging specific biological targets. Generic substitution would therefore compromise the intended physicochemical properties and potential target engagement, leading to unreliable or suboptimal experimental outcomes.

Replacing with N-cyclopropylbenzamide loses the reactive chloropropanoyl handle, limiting synthetic versatility.

Using 2-[(3-chloropropanoyl)amino]benzamide without the cyclopropyl group may significantly alter lipophilicity and target engagement context.

Generic benzamide analogs lack the N-cyclopropyl scaffold, which is associated with kinase inhibitor recognition (RIPK2/p38 MAPK).

• [1] Sildrug.ibb.waw.pl. (n.d.). EOS79858: 2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide. clogP: 1.96. View Source
• [2] Talele, T. T. (2016). The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. View Source
• [3] US Patent No. 10,138,222. (2018). Substituted benzamides as RIPK2 inhibitors. View Source
• [4] Heo, J., et al. (2015). Synthesis and biological evaluation of N-cyclopropylbenzamide-benzophenone hybrids as novel and selective p38 mitogen activated protein kinase (MAPK) inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(17), 3694-3698. View Source

Differentiation from Closest Structural Analog

Enhanced Lipophilicity from N-Cyclopropyl Group

The presence of the N-cyclopropyl group in 2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide substantially increases calculated lipophilicity compared to its direct analog lacking the cyclopropyl moiety, 2-[(3-chloropropanoyl)amino]benzamide. This difference is quantifiable via clogP values [1].

Lipophilicity

Cross-study comparable

clogP 1.96 vs 0.86 +1.10 logP

Higher lipophilicity may improve passive membrane permeability.

clogP in silico; confirm experimentally.

Evidence Dimension	Calculated Octanol-Water Partition Coefficient (clogP)
Target Compound Data	1.96
Comparator Or Baseline	2-[(3-chloropropanoyl)amino]benzamide: 0.86
Quantified Difference	+1.10 logP units (~12.6-fold increase in predicted partitioning)
Conditions	In silico calculation (clogP) based on molecular structure

Why This Matters

Higher lipophilicity correlates with improved passive membrane permeability and can influence target tissue distribution, a critical parameter for selecting building blocks intended for cell-permeable probes or CNS-targeted lead optimization.

• [1] Sildrug.ibb.waw.pl. (n.d.). EOS79858: 2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide. clogP: 1.96. View Source

Reduced Polar Surface Area for Membrane Crossing

In addition to increased lipophilicity, the N-cyclopropyl modification lowers the topological polar surface area (TPSA) of the molecule relative to the non-cyclopropyl analog. TPSA is a key descriptor used to predict oral bioavailability and blood-brain barrier penetration [1].

Polar Surface Area

Cross-study comparable

TPSA 65.38 Ų vs 72.2 Ų -6.82 Ų

Lower TPSA supports passive diffusion for cell permeability.

TPSA below 90 Ų generally favorable; validate experimentally.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	65.38 Ų
Comparator Or Baseline	2-[(3-chloropropanoyl)amino]benzamide: 72.2 Ų
Quantified Difference	-6.82 Ų (9.5% reduction)
Conditions	In silico calculation based on molecular structure

Why This Matters

A TPSA value below 90 Ų is generally associated with good membrane permeability; the lower TPSA of the target compound suggests superior passive diffusion characteristics compared to the comparator, a crucial factor when selecting intermediates for developing orally bioavailable or CNS-penetrant candidates.

• [1] Sildrug.ibb.waw.pl. (n.d.). EOS79858: 2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide. Topological Polar Surface Area: 65.38. View Source

Privileged N-Cyclopropylbenzamide Scaffold for Kinase Inhibitors

N-cyclopropyl benzamides constitute a recurring pharmacophore in patent disclosures for kinase inhibitors, particularly against RIPK2 and p38 MAPK. While direct activity data for this specific building block are not publicly available, the scaffold is validated in the literature. For instance, an N-cyclopropyl-3-methylbenzamide hybrid exhibited potent p38α MAPK inhibition (IC₅₀ = 0.027 µM) [1]. Furthermore, a broad patent covering substituted N-cyclopropyl benzamides as RIPK2 inhibitors demonstrates the scaffold's utility in inflammatory disease [2].

Kinase Scaffold

Class-level inference

Scaffold class reported with potent p38α inhibition (IC₅₀ 0.027 µM for a representative). Direct data unavailable for this compound.

N-Cyclopropylbenzamide core aligns with kinase inhibitor chemotypes (RIPK2, p38 MAPK).

Class-level inference; activity of this specific building block requires validation.

Evidence Dimension	Kinase Inhibitory Activity (p38α MAPK) for Scaffold Representative
Target Compound Data	Scaffold class associated with potent inhibition; direct data unavailable for this specific compound
Comparator Or Baseline	Unsubstituted benzamide or simple N-alkyl benzamides generally lack potent kinase inhibition
Quantified Difference	Not directly quantifiable for this compound; class representative shows IC₅₀ = 0.027 µM
Conditions	In vitro kinase assay (p38α MAPK)

Why This Matters

This compound's N-cyclopropylbenzamide core aligns with proven kinase inhibitor chemotypes, making it a strategically superior starting point for medicinal chemistry programs targeting RIPK2 or p38 MAPK compared to simpler benzamide building blocks that lack this validated pharmacophoric element.

• [1] Heo, J., et al. (2015). Synthesis and biological evaluation of N-cyclopropylbenzamide-benzophenone hybrids as novel and selective p38 mitogen activated protein kinase (MAPK) inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(17), 3694-3698. View Source
• [2] US Patent No. 10,138,222. (2018). Substituted benzamides as RIPK2 inhibitors. View Source

Reactive Handle for Derivatization via 3-Chloropropanoyl Moiety

The 3-chloropropanoyl group in 2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide provides a site for nucleophilic substitution, enabling facile conjugation or extension. This contrasts with simple N-cyclopropylbenzamide (CAS 17614-76-3), which lacks such a reactive handle. The terminal chlorine can be displaced by amines, thiols, or other nucleophiles under mild conditions .

Reactive Handle

Class-level inference

3-Chloropropanoyl present vs Absent in N-cyclopropylbenzamide

Enables nucleophilic substitution for facile conjugation.

Versatile synthetic handle for library expansion or probe generation.

Evidence Dimension	Presence of Reactive Functional Group for Derivatization
Target Compound Data	Contains 3-chloropropanoyl group enabling nucleophilic substitution
Comparator Or Baseline	N-cyclopropylbenzamide: Lacks reactive alkyl chloride handle; limited to amide bond cleavage or aromatic substitution
Quantified Difference	Qualitative difference: Target compound provides a versatile synthetic handle absent in simpler N-cyclopropylbenzamide
Conditions	Standard nucleophilic substitution conditions (e.g., DMF, DMSO, elevated temperature)

Why This Matters

For researchers requiring a building block that can be further elaborated, the 3-chloropropanoyl group offers a clear synthetic advantage. This reactive handle allows for efficient diversification into larger libraries or targeted probes, reducing synthetic steps compared to using an unreactive N-cyclopropylbenzamide core.

Optimal Research Scenarios and Procurement

RIPK2/p38 MAPK Inhibitor Library Synthesis

This compound is ideally suited for medicinal chemistry groups engaged in optimizing N-cyclopropyl benzamide-based kinase inhibitors. Its scaffold is directly aligned with patent disclosures for RIPK2 inhibitors (US10138222) and p38 MAPK inhibitors (Bioorg. Med. Chem. Lett. 2015, 25, 3694-3698) [1][2]. The reactive 3-chloropropanoyl group can be exploited to introduce diverse amines or thiols, rapidly generating analogs for structure-activity relationship (SAR) studies.

Cell-Permeable Probes and CNS-Targeted Leads

With a calculated clogP of 1.96 and a TPSA of 65.38 Ų, 2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide possesses favorable physicochemical properties for passive membrane diffusion [1]. This makes it a preferred starting material for designing cell-permeable probes or optimizing lead compounds intended for CNS targets, where the balance between lipophilicity and polar surface area is critical.

Chemical Probe Generation for Proteomics

The 3-chloropropanoyl moiety provides a convenient reactive handle for conjugation to affinity tags, fluorescent dyes, or biotin, making this compound a valuable precursor for generating chemical probes. Its benzamide core and N-cyclopropyl group may confer affinity for certain protein targets, allowing the resulting probes to be used in pull-down assays or target engagement studies [2].

Comparative Physicochemical and SAR Analysis

When compared directly to 2-[(3-chloropropanoyl)amino]benzamide, this compound exhibits a significant increase in lipophilicity (+1.10 logP units) and a reduction in TPSA (-6.82 Ų) [1]. Researchers investigating the effect of N-cyclopropyl substitution on biological activity or pharmacokinetic properties can utilize this compound as a precise comparator to deconvolute structure-property relationships.

Application

Selection Property

Validation Focus

Kinase inhibitor SAR library synthesis

N-Cyclopropylbenzamide scaffold alignment with kinase targets

RIPK2/p38 MAPK target engagement and selectivity profiling

Cell-permeable probe design

Favorable lipophilicity and TPSA profile

Membrane permeability assay validation (e.g., PAMPA, Caco-2)

Chemical probe conjugation

Reactive 3-chloropropanoyl handle for tag attachment

Conjugation efficiency and target-binding validation

Structure-property relationship studies

N-cyclopropyl substitution effect on physicochemical properties

Comparative clogP, TPSA, and in vitro ADME profiling

• [1] Sildrug.ibb.waw.pl. (n.d.). EOS79858: 2-[(3-chloropropanoyl)amino]-N-cyclopropylbenzamide. clogP: 1.96, TPSA: 65.38. View Source
• [2] US Patent No. 10,138,222. (2018). Substituted benzamides as RIPK2 inhibitors. View Source